Cas no 1482957-36-7 (1,2,5-Thiadiazol-3-amine, 4-(1-methyl-1H-imidazol-2-yl)-)

• Product Name: 1,2,5-Thiadiazol-3-amine, 4-(1-methyl-1H-imidazol-2-yl)-
• CAS No: 1482957-36-7
• MF: C₆H₇N₅S
• MW: 181.218278169632
• CID: 5844359
• PubChem ID: 65644575
• Update Time: 2025-06-07

1,2,5-Thiadiazol-3-amine, 4-(1-methyl-1H-imidazol-2-yl)- Chemical and Physical Properties

Names and Identifiers

• 1,2,5-Thiadiazol-3-amine, 4-(1-methyl-1H-imidazol-2-yl)-
• CS-0249276
• EN300-4298414
• 4-(1-Methyl-1h-imidazol-2-yl)-1,2,5-thiadiazol-3-amine
• AKOS014983543
• 1482957-36-7

• Inchi： 1S/C6H7N5S/c1-11-3-2-8-6(11)4-5(7)10-12-9-4/h2-3H,1H3,(H2,7,10)
• InChI Key： VMSXLIDQWOVVMX-UHFFFAOYSA-N
• SMILES： S1N=C(C2N(C)C=CN=2)C(N)=N1

Computed Properties

• Exact Mass: 181.04221642g/mol
• Monoisotopic Mass: 181.04221642g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 97.9Ų

Experimental Properties

• Density: 1.68±0.1 g/cm3(Predicted)
• Boiling Point: 405.1±55.0 °C(Predicted)
• pka: 3.00±0.25(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1,2,5-Thiadiazol-3-amine, 4-(1-methyl-1H-imidazol-2-yl)-

Introduction to 1,2,5-Thiadiazol-3-amine, 4-(1-methyl-1H-imidazol-2-yl) (CAS No. 1482957-36-7)

The compound 1,2,5-Thiadiazol-3-amine, 4-(1-methyl-1H-imidazol-2-yl), identified by its CAS number 1482957-36-7, represents a significant advancement in the field of medicinal chemistry. This heterocyclic compound belongs to the thiadiazole family, a class of molecules renowned for their diverse pharmacological properties. The structural integration of a thiadiazole core with a methyl-substituted imidazole moiety at the 4-position introduces unique chemical and biological characteristics that have garnered considerable attention from researchers.

Thiadiazoles are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The presence of the 1-methyl-1H-imidazol-2-yl group in this compound enhances its potential as a pharmacophore by contributing to hydrogen bonding interactions and influencing the compound's solubility and metabolic stability. These features make it an attractive candidate for further development in drug discovery programs.

Recent studies have highlighted the importance of thiadiazole derivatives in the design of novel therapeutic agents. For instance, modifications at the 3-amino position of the thiadiazole ring have been shown to modulate enzyme inhibition and receptor binding affinity. The specific substitution pattern in 1,2,5-Thiadiazol-3-amine, 4-(1-methyl-1H-imidazol-2-yl) (CAS No. 1482957-36-7) has been investigated for its potential to interact with biological targets such as kinases and transcription factors.

In particular, the methyl group on the imidazole ring enhances the compound's ability to engage with protein binding pockets through steric and electronic interactions. This has led to interest in its application as an intermediate in the synthesis of more complex molecules designed for targeted therapy. Researchers have explored its derivatives as inhibitors of pathways implicated in cancer progression, leveraging the compound's ability to disrupt key signaling cascades.

The synthesis of 1,2,5-Thiadiazol-3-amine, 4-(1-methyl-1H-imidazol-2-yl) involves multi-step organic transformations that highlight the synthetic versatility of thiadiazole chemistry. The introduction of the 4-(1-methyl-1H-imidazol-2-yl) substituent requires precise control over reaction conditions to ensure high yield and purity. Advances in catalytic methods have enabled more efficient production processes, making this compound more accessible for large-scale applications.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding mode of this compound with its intended targets. The combination of quantum mechanical calculations and molecular dynamics simulations has provided insights into how the methyl-substituted imidazole interacts with biological macromolecules. These studies have informed rational drug design strategies aimed at optimizing potency and selectivity.

The pharmacokinetic profile of 1,2,5-Thiadiazol-3-amine, 4-(1-methyl-1H-imidazol-2-yl) (CAS No. 1482957-36-7) has also been evaluated through preclinical studies. These investigations have assessed its absorption, distribution, metabolism, and excretion (ADME) properties using both in vitro and in vivo models. The results indicate that this compound exhibits favorable pharmacokinetic characteristics suitable for further clinical development.

In conclusion,1,2,5-Thiadiazol-3-amine, 4-(1-methyl-H-imidazolyl) represents a promising candidate for therapeutic intervention due to its unique structural features and demonstrated biological activity. Ongoing research continues to explore its potential applications in various disease areas, particularly cancer and inflammatory disorders, underscoring its significance as a building block in modern medicinal chemistry.